Cas no 828928-22-9 (Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI))
828928-22-9 structure
Product Name:Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI)
CAS No:828928-22-9
MF:C15H18N2
MW:226.316823482513
CID:720121
PubChem ID:53429078
Update Time:2025-04-19
Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI)
- 2-[4-(aminomethyl)phenyl]-2-phenylethanamine
- 828928-22-9
- DTXSID10700044
- 2-(4-(AMINOMETHYL)PHENYL)-2-PHENYLETHANAMINE
- 2-[4-(Aminomethyl)phenyl]-2-phenylethan-1-amine
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- Inchi: 1S/C15H18N2/c16-10-12-6-8-14(9-7-12)15(11-17)13-4-2-1-3-5-13/h1-9,15H,10-11,16-17H2
- InChI Key: SFBZZBYOHMABHK-UHFFFAOYSA-N
- SMILES: NCC(C1C=CC=CC=1)C1C=CC(CN)=CC=1
Computed Properties
- Exact Mass: 226.146998583g/mol
- Monoisotopic Mass: 226.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
Benzeneethanamine,4-(aminomethyl)-b-phenyl- (9CI) Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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